N-nitroso-ramipril

• CAS: 3028194-80-8
• Molecular Formula: C23H31N3O6
• Molecular Weight: 445.5 g/mol
• InChI: InChI=1S/C23H31N3O6/c1-3-32-23(30)19(13-12-16-8-5-4-6-9-16)26(24-31)15(2)21(27)25-18-11-7-10-17(18)14-20(25)22(28)29/h4-6,8-9,15,17-20H,3,7,10-14H2,1-2H3,(H,28,29)/t15-,17-,18-,19-,20-/m0/s1
• InChIKey: COHMLRALXBKIAG-JBDAPHQKSA-N

N-Nitroso-Ramipril: NDSRI Reference Standard Overview

N-Nitroso-ramipril (CAS 3028194-80-8, molecular formula C₂₃H₃₁N₃O₆, molecular weight 445.5 g/mol) is an N-nitroso derivative of the secondary amine present in the angiotensin-converting enzyme (ACE) inhibitor ramipril [1]. It is classified as a nitrosamine drug substance-related impurity (NDSRI) and is produced as a highly characterized reference material suitable for analytical method development, method validation (AMV), and quality control (QC) applications during commercial production of ramipril or for Abbreviated New Drug Applications (ANDA) [1]. The compound is supplied with detailed characterization data compliant with regulatory guidelines from USP, EMA, JP, and BP, and is available from multiple vendors as both neat solid and certified reference material solution formats [1].

1 Non-mutagenic NDSRI reference standard; ICH Q3B control, not ICH M7 Cohort of Concern

2 Compatible with EDQM/OMCL LC-MS/MS method for ramipril tablet testing

3 Available as neat solid or certified reference solution for method validation

• [1] Veeprho. N-Nitroso Ramipril – CAS 3028194-80-8, Product Page, Catalogue No. VE0010563. Available at: https://veeprho.com/impurities/n-nitroso-ramipril/ (Accessed 2026). View Source

Why N-Nitroso-Ramipril Is Unique Among NDSRI Standards

Nitrosamine drug substance-related impurities (NDSRIs) are structurally and toxicologically heterogeneous; their acceptable intake (AI) limits, control strategies, and analytical methods depend on compound-specific structural features and genotoxicity data [1]. N-Nitroso-ramipril is distinguished from many other nitrosamine impurities (e.g., NDMA, NDEA, and nitrosamine derivatives of non-hindered secondary amines) by branching at the α-position that sterically inhibits CYP-mediated α-hydroxylation, the obligate bioactivation pathway for nitrosamine carcinogenicity [1]. This structural attribute results in a non-mutagenic, non-carcinogenic classification supported by in vivo genotoxicity testing, permitting control under ICH Q3B rather than the more stringent ICH M7 Cohort of Concern framework [1]. Additionally, ramipril's unique degradation pathway—cyclization to a diketopiperazine (DKP) derivative under dry air, which itself can undergo secondary nitrosation—means that the impurity profile and nitrosation risk are API-specific and cannot be extrapolated from other ACE inhibitor nitrosamine data [2]. Consequently, procurement of a properly characterized, compound-specific reference standard is essential for regulatory-compliant analytical testing.

AI category mismatch

Different NDSRIs carry different acceptable intake limits (e.g., 1500 ng/day vs. 96 ng/day for NDMA). A generic nitrosamine standard may not align with the correct regulatory control strategy.

Structural alert specificity

α-Branched NDSRIs like N-nitroso-ramipril are classified as non-mutagenic; linear NDSRIs may be mutagenic. Substituting a linear analogue standard may shift the ICH classification and limit.

API-specific degradation pathway

Ramipril forms a DKP derivative that undergoes secondary nitrosation to a mutagenic species. This dual-analyte monitoring need is not covered by other ACE inhibitor impurity standards.

• [1] Cheung J, Dobo K, Zhang S, Nudelman R, Schmidt F, Wenzel J, Czich A, Schuler M. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environ Mol Mutagen. 2024 Jul;65(6-7):203-221. DOI: 10.1002/em.22618. PMID: 39180320. View Source
• [2] Regulska K, Murias M, Stanisz B, Regulski M. The Degradation Product of Ramipril Is Potentially Carcinogenic, Genotoxic and Mutagenic. Appl Sci. 2023;13(4):2358. DOI: 10.3390/app13042358. View Source

Head-to-Head Evidence: N-Nitroso-Ramipril vs. Analog NDSRIs

In Vivo Genotoxicity vs. Cohort of Concern

N-Nitroso-ramipril was tested alongside N-nitroso-quinapril in a comprehensive in vivo genotoxicity battery. Both compounds were non-genotoxic in the in vivo liver comet assay and non-mutagenic in the in vivo Big Blue® mutation assay and duplex sequencing assays, supporting a non-mutagenic/non-carcinogenic conclusion and control under ICH Q3B [1]. This contrasts sharply with potent mutagenic nitrosamines such as NDMA (AI = 96 ng/day, Cohort of Concern) and NDEA (AI = 26.5 ng/day), which require stringent ICH M7 control [2].

Genotoxicity Classification

Head-to-head

Non-genotoxic, non-mutagenic (negative liver comet, Big Blue, duplex sequencing) vs. NDMA/NDEA Cohort of Concern

Supports ICH Q3B control, not ICH M7

In vivo mouse model data; read-across to quinapril supported

Evidence Dimension	In vivo genotoxicity classification (liver comet, Big Blue® mutation, duplex sequencing)
Target Compound Data	Non-genotoxic (negative in liver comet assay); non-mutagenic (negative in Big Blue® and duplex sequencing assays); concluded non-mutagenic and non-carcinogenic [1]
Comparator Or Baseline	N-Nitroso-quinapril: identically non-genotoxic and non-mutagenic in the same assays. NDMA: potent mutagen, AI = 96 ng/day (Cohort of Concern). NDEA: potent mutagen, AI = 26.5 ng/day (Cohort of Concern) [2]
Quantified Difference	N-Nitroso-ramipril AI = 1500 ng/day (Potency Category 5) vs. NDMA AI = 96 ng/day (~15.6-fold higher acceptable exposure); N-Nitroso-ramipril is not a Cohort of Concern compound vs. NDMA/NDEA which are [2]
Conditions	In vivo mouse model; liver comet assay (OECD TG 489); Big Blue® transgenic rodent mutation assay (OECD TG 488); duplex sequencing; supported by quantum chemical calculations and in vitro metabolism data [1]

Why This Matters

The non-mutagenic classification means that N-nitroso-ramipril can be controlled under less stringent ICH Q3B limits rather than ICH M7, substantially reducing analytical burden and enabling higher acceptable intake thresholds during pharmaceutical QC release testing.

• [1] Cheung J, Dobo K, Zhang S, Nudelman R, Schmidt F, Wenzel J, Czich A, Schuler M. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environ Mol Mutagen. 2024 Jul;65(6-7):203-221. DOI: 10.1002/em.22618. PMID: 39180320. View Source
• [2] U.S. FDA Center for Drug Evaluation and Research (CDER). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). Updated guidance. See also: ICH M7(R1) Guideline – Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. View Source

FDA Acceptable Intake (AI) and CPCA Categorization

N-Nitroso-ramipril is assigned to FDA Potency Category 5 with an Acceptable Intake (AI) limit of 1500 ng/day under the Carcinogenic Potency Categorization Approach (CPCA) [1]. This is the highest tier available for NDSRIs and reflects the compound's predicted inability to undergo metabolic activation via α-hydroxylation due to steric hindrance [2]. For comparison, structurally related NDSRIs from less hindered amines receive lower category assignments: Category 3 (AI = 400 ng/day) or Category 2 (AI = 100 ng/day) [1]. N-Nitroso-quinapril shares the same Category 5 classification (AI = 1500 ng/day) as a class-matched analog, while N-nitroso-perindopril, N-nitroso-enalapril, and N-nitroso-lisinopril have historically been assigned lower categories pending confirmatory data [1][3].

FDA AI Limit

Class-level

1500 ng/day (Category 5) vs. ≤400 ng/day (Category 3)

Determines analytical LOD/LOQ requirements

AI derived from structural assessment of α-hydroxylation blockade

Evidence Dimension	FDA Acceptable Intake (AI) limit and CPCA Potency Category
Target Compound Data	AI = 1500 ng/day; CPCA Potency Category 5 (highest tier, non-mutagenic NDSRI) [1]
Comparator Or Baseline	N-Nitroso-quinapril: AI = 1500 ng/day (Category 5). N-Nitroso-dabigatran etexilate: AI = 400 ng/day (Category 3). 1-Methyl-4-nitrosopiperazine: AI = 400 ng/day (Category 3). Hypothetical Category 2 NDSRIs: AI = 100 ng/day. Cohort of Concern (NDMA): AI = 96 ng/day [1][3]
Quantified Difference	3.75-fold higher AI vs. Category 3 (400 ng/day); 15-fold higher vs. Category 2 (100 ng/day); ~15.6-fold higher vs. NDMA (96 ng/day) [1][3]
Conditions	FDA CPCA framework; AI derived from structural assessment prediction of inhibited α-hydroxylation bioactivation [2]

Why This Matters

The 1500 ng/day AI limit directly determines the analytical sensitivity requirements (LOD/LOQ) for QC methods and defines the control strategy stringency; selecting the correct AI tier has direct cost implications for laboratory instrumentation, method validation effort, and batch rejection risk.

• [1] Veeprho. N-Nitroso Ramipril – CAS 3028194-80-8, Product Page. FDA Potency Category 5 NDSRI; 1500 ng/day current Acceptable Intake limit. Available at: https://veeprho.com/impurities/n-nitroso-ramipril/ (Accessed 2026). View Source
• [2] Cheung J, Dobo K, Zhang S, Nudelman R, Schmidt F, Wenzel J, Czich A, Schuler M. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environ Mol Mutagen. 2024 Jul;65(6-7):203-221. DOI: 10.1002/em.22618. PMID: 39180320. View Source
• [3] Veeprho. N-Nitroso Quinapril Impurity – CAS 2922985-13-3, Product Page. FDA Potency Category 5 NDSRI; 1500 ng/day AI limit. Available at: https://veeprho.com/impurities/n-nitroso-quinapril-impurity/ (Accessed 2026). View Source

α-Branching Structural Alert and Bioactivation Blockade

N-Nitroso-ramipril possesses branching at the α-carbon adjacent to the N-nitroso group, which creates steric hindrance that inhibits CYP-mediated α-hydroxylation—the obligate metabolic bioactivation step required for nitrosamine DNA adduct formation and mutagenicity [1]. Quantum chemical calculations and in vitro metabolism data confirmed that this structural feature prevents formation of the reactive diazonium ion intermediate that would otherwise alkylate DNA [1]. N-Nitroso-quinapril shares this α-branched structural motif and likewise exhibits inhibited bioactivation [1]. In contrast, N-nitroso derivatives formed from linear secondary amines lacking α-branching (e.g., N-nitroso-enalapril, N-nitroso-lisinopril metabolites) are predicted by SAR to undergo unhindered α-hydroxylation and are therefore assigned lower CPCA categories [1][2].

α-Branching SAR

Head-to-head

α-branching present; inhibited CYP-mediated bioactivation; confirmed non-genotoxic vs. linear analogues predicted mutagenic

Defines regulatory AI tier (Category 5 vs. lower)

Supported by quantum chemical calculations and in vitro metabolism

Evidence Dimension	Presence of α-carbon branching preventing CYP-mediated bioactivation
Target Compound Data	α-Carbon branching present; predicted inhibited nitrosamine bioactivation; confirmed by negative in vivo genotoxicity [1]
Comparator Or Baseline	N-Nitroso-quinapril: α-branching present, identical prediction and confirmation. N-Nitroso-enalapril, N-nitroso-lisinopril: linear or less hindered α-carbon; predicted by SAR to undergo bioactivation; assigned lower CPCA categories (≤400 ng/day) [1][2]
Quantified Difference	AI difference: 1500 ng/day (α-branched, Category 5) vs. ≤400 ng/day (non-branched, Category 3 or lower) – at least 3.75-fold higher permitted exposure for α-branched NDSRIs [2]
Conditions	In silico structural assessment; quantum chemical calculations of DNA interaction energetics; in vitro metabolism assays; correlated with in vivo genotoxicity outcomes [1]

Why This Matters

The α-branching structural feature is a definitive SAR determinant that allows analytical laboratories and regulatory affairs teams to justify read-across arguments for other structurally similar 'pril' NDSRIs, reducing the need for de novo in vivo genotoxicity testing on every congener.

• [1] Cheung J, Dobo K, Zhang S, Nudelman R, Schmidt F, Wenzel J, Czich A, Schuler M. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environ Mol Mutagen. 2024 Jul;65(6-7):203-221. DOI: 10.1002/em.22618. PMID: 39180320. View Source
• [2] Kruhlak NL, Schmidt M, Froetschl R, et al. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA). Regul Toxicol Pharmacol. 2024 Jun;150:105640. DOI: 10.1016/j.yrtph.2024.105640. PMID: 38754805. View Source

LC-MS/MS Method per EDQM/OMCL Procedure

The European Directorate for the Quality of Medicines & HealthCare (EDQM) and the Official Medicines Control Laboratories (OMCL) Network have published a dedicated analytical procedure for the determination of N-nitroso-ramipril in ramipril tablets using LC-MS/MS [1]. This is one of six NDSRI-specific procedures published in March 2024. Critically, the analytical technique mandated for N-nitroso-ramipril (LC-MS/MS) differs from the technique required for other nitrosamine contaminants: NTTP in sitagliptin tablets requires GC-MS/MS, while the five other NDSRIs including N-nitroso-ramipril are analyzed by LC-MS/MS [1]. This methodological distinction has direct consequences for laboratory instrument procurement and method setup: laboratories equipped solely with GC-MS/MS cannot analyze N-nitroso-ramipril without additional LC-MS/MS capability [2].

Regulatory Analytical Method

Supporting evidence

LC-MS/MS mandated by EDQM/OMCL vs. GC-MS/MS for NTTP

Instrument compatibility determines reference standard format

LC-MS/MS method for ramipril tablets; multi-analyte panels may require both platforms

Evidence Dimension	Regulatory-published analytical method technique for nitrosamine determination
Target Compound Data	LC-MS/MS (mandated by EDQM/OMCL published procedure for N-nitroso-ramipril in ramipril tablets) [1]
Comparator Or Baseline	NTTP in sitagliptin: GC-MS/MS. N-Nitroso-fluoxetine, N-nitroso-sertraline, N-nitroso-duloxetine, N-nitroso-hydrochlorothiazide: all LC-MS/MS [1]
Quantified Difference	Methodological divide: LC-MS/MS (N-nitroso-ramipril) vs. GC-MS/MS (NTTP). For laboratories targeting multi-nitrosamine panels, both instrument platforms are required [1]
Conditions	EDQM OMCL published procedures; laboratories: German OMCL (Landesamt für Gesundheit und Lebensmittelsicherheit, Bavaria) and Swissmedic OMCL [1]

Why This Matters

When procuring reference standards for nitrosamine testing, the analytical method platform dictates solvent compatibility, concentration format, and sample preparation workflow; N-nitroso-ramipril reference standards must be compatible with LC-MS/MS mobile phases and ionization conditions.

• [1] EDQM. First OMCL analytical procedures for determination of nitrosamine drug substance-related impurities (NDSRIs) and intermediate-related contaminants published. Newsroom, Strasbourg, France, 28 March 2024. Available at: https://www.edqm.eu/en/newslist/-/asset_publisher/JaJ4OiL8a8pm/content/id/1950338 (Accessed 2026). View Source
• [2] TitanPharm. First OMCL analytical procedures for determination of nitrosamine drug substance-related impurities (NDSRIs) and intermediate-related contaminants published. Industry Updates, 28 March 2024. Available at: http://www.titanpharm.cn/en/news/industry/411.html (Accessed 2026). View Source

Ramipril DKP Degradation Pathway and Secondary Nitrosation

Under forced degradation conditions (dry air, elevated temperature), ramipril undergoes first-order cyclization to a diketopiperazine (DKP) derivative with a degradation rate constant k = 1.396 ± 0.133 × 10⁻⁵ s⁻¹ at T = 373 K, activation energy Ea = 174.12 ± 46.2 kJ/mol, and positive entropy indicating a favored bimolecular endothermic reaction (ΔH = 171.65 ± 48.7 kJ/mol) [1]. While pure DKP was not mutagenic in the Ames test, its nitrosation product (N-nitroso-DKP) induced base-substitution mutations in Salmonella typhimurium TA100 following metabolic activation at 4.5 mg/mL [1]. This secondary nitrosation pathway is mechanistically distinct from the direct NDSRI N-nitroso-ramipril, which was demonstrated to be non-mutagenic in in vivo Big Blue® and duplex sequencing assays [2]. This dual-pathway risk profile—non-mutagenic direct NDSRI but potentially mutagenic nitrosated-DKP metabolite—is specific to the ramipril scaffold and not shared by all ACE inhibitors; imidapril, for instance, yielded negative Ames results for both its DKP and nitrosated forms [3].

Degradation & Nitrosation

Cross-study

DKP formation rate k = 1.396 × 10⁻⁵ s⁻¹ (373 K); nitrosated DKP mutagenic (TA100, +S9). Direct NDSRI non-mutagenic in vivo.

Requires dual monitoring (N-nitroso-ramipril + DKP)

API-specific; not observed for imidapril. Dry air forced degradation data

Evidence Dimension	Degradation kinetics and nitrosation-dependent mutagenicity
Target Compound Data	Ramipril DKP formation: k = 1.396 ± 0.133 × 10⁻⁵ s⁻¹ (373 K). N-Nitroso-DKP: mutagenic in TA100 with metabolic activation at 4.5 mg/mL. Direct NDSRI (N-nitroso-ramipril): non-mutagenic in vivo [1][2]
Comparator Or Baseline	Imidapril DKP + nitrite: negative Ames result (TA98 and TA100, with and without S9) [3]. Trandolapril-DKP: predicted potentially carcinogenic (low reliability) [4]
Quantified Difference	Ramipril DKP nitrosation product: mutagenic (positive Ames TA100). Imidapril DKP nitrosation product: non-mutagenic (negative Ames). This represents a qualitative API-specific difference in indirect mutagenicity risk via the DKP pathway [1][3]
Conditions	Forced degradation: dry air, RH 0%, T = 353–373 K. Ames test: S. typhimurium TA100 with S9 metabolic activation. NAP test for nitrosation assessment [1]

Why This Matters

The potential for secondary nitrosation of DKP degradation products to form mutagenic species means that ramipril drug product stability programs must monitor both N-nitroso-ramipril (direct NDSRI) and DKP levels, requiring procurement of multiple impurity reference standards for a complete control strategy.

• [1] Regulska K, Murias M, Stanisz B, Regulski M. The Degradation Product of Ramipril Is Potentially Carcinogenic, Genotoxic and Mutagenic. Appl Sci. 2023;13(4):2358. DOI: 10.3390/app13042358. View Source
• [2] Cheung J, Dobo K, Zhang S, Nudelman R, Schmidt F, Wenzel J, Czich A, Schuler M. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environ Mol Mutagen. 2024 Jul;65(6-7):203-221. DOI: 10.1002/em.22618. PMID: 39180320. View Source
• [3] USP Nitrosamines Community. Limit for Nitroso Ramipril – Discussion Thread (paliog, 2022-07-07). Citing imidapril nitrosation Ames study (TA98 and TA100, negative result). Available at: https://nitrosamines.usp.org/t/limit-for-nitroso-ramipril/3034 (Accessed 2026). View Source
• [4] Regulska K, Murias M, Stanisz B, Regulski M. In silico and in vitro screening for carcinogenic potential of angiotensin-converting enzyme inhibitors and their degradation impurities. Toxicol Appl Pharmacol. 2023 Jun 15;469:116541. DOI: 10.1016/j.taap.2023.116541. PMID: 37149094. View Source

EMA/CMDh Listing and EDQM Reference Standard Status

In December 2025, N-nitroso-ramipril was among the substances with updated entries in the EMA/CMDh Appendix 1 for nitrosamine acceptable intakes, alongside N-nitroso-pseudoephedrine, N-nitroso-perindopril, and N-nitroso-N-methyl-valaciclovir [1]. This regulatory listing signals active health authority scrutiny and establishes N-nitroso-ramipril as a priority NDSRI for which marketing authorization holders must have validated analytical control procedures. In parallel, the EDQM has made available seven new reference standards for N-nitrosamine impurity analysis (March 2022), and the USP General Chapter <1469> 'Nitrosamines Impurities' became official in December 2021, with eight reference standards developed [2][3]. N-Nitroso-ramipril reference standards from multiple vendors (Veeprho, Sigma-Aldrich, Clearsynth, SynZeal) offer multi-traceability to USP, EP, and BP primary pharmacopeial standards [4]. In contrast, NDSRIs not listed in Appendix 1 or lacking published OMCL procedures face greater regulatory uncertainty and may require additional justification in regulatory submissions.

Regulatory Listing Status

Supporting evidence

Listed in EMA/CMDh Appendix 1 (Dec 2025); EDQM OMCL procedure published; reference standards traceable to USP/EP/BP

Reduces regulatory submission risk

Not all NDSRIs have published AI limits and OMCL procedures

Evidence Dimension	Regulatory listing status and compendial reference standard availability
Target Compound Data	Listed in EMA/CMDh Appendix 1 (updated Dec 2025); OMCL LC-MS/MS procedure published (Mar 2024); reference standards traceable to USP/EP/BP available [1][4]
Comparator Or Baseline	N-Nitroso-perindopril: also listed in EMA/CMDh Appendix 1 (Dec 2025 update); OMCL procedure not specifically listed. N-Nitroso-N-methyl-valaciclovir: listed in same Appendix 1 update. Many other NDSRIs: not listed in Appendix 1, requiring case-by-case AI justification [1]
Quantified Difference	Qualitative difference: N-nitroso-ramipril has both a published regulatory AI listing (EMA Appendix 1) and a published OMCL analytical procedure, while many structurally related NDSRIs lack one or both [1]
Conditions	EMA CMDh Nitrosamine Q&A document, Appendices 1–3; EDQM OMCL Network; USP General Chapter <1469> [1][2][3]

Why This Matters

Procurement of reference standards for NDSRIs with clear regulatory-traceable AI limits and published analytical methods reduces regulatory submission risk and accelerates ANDA/NDA approval timelines compared to NDSRIs requiring de novo AI justification.

• [1] GMP Compliance Auditor. CMDh/EMA: Update to Appendix 1 for Nitrosamines. 17 December 2025. Available at: https://gmp-auditor.gmp-compliance.org/news/news-detail/cmdh-ema-update-to-appendix-1-for-nitrosamines.html (Accessed 2026). View Source
• [2] EDQM. Seven new reference standards available for the analysis of N-nitrosamine impurities. 17 March 2022. Available at: https://www.edqm.eu/en/newslist (Accessed 2026). View Source
• [3] USP. USP Standard for Nitrosamine Impurities Becomes Official. General Chapter <1469> 'Nitrosamines Impurities'. 3 December 2021. Available at: https://www.dev.usp.org (Accessed 2026). View Source
• [4] Veeprho. N-Nitroso Ramipril – CAS 3028194-80-8, Product Page. Characterization data includes HPLC, MASS/LC-MS, ¹H NMR, FT-IR, Potency, and Structure Elucidation Report. Available at: https://veeprho.com/impurities/n-nitroso-ramipril/ (Accessed 2026). View Source

N-Nitroso-Ramipril Application Scenarios

ICH Q3B Control Strategy for ANDA/NDA Submission

For generic and innovator pharmaceutical companies preparing ANDA or NDA submissions for ramipril-containing drug products, N-nitroso-ramipril reference standard is used to validate analytical methods and establish that this NDSRI is controlled under ICH Q3B rather than ICH M7 Cohort of Concern limits. The in vivo genotoxicity data (negative liver comet assay, negative Big Blue® mutation and duplex sequencing assays) [1] together with the FDA Category 5 AI limit of 1500 ng/day [2] provide the direct evidential basis for the control strategy section of the submission. This evidence package eliminates the need for compound-specific Enhanced Ames Test (EAT) data on N-nitroso-ramipril and allows read-across arguments for structurally related 'pril' NDSRIs sharing the α-branched motif [1].

Stability Method: Dual Monitoring of N-Nitroso-Ramipril and DKP

Pharmaceutical development laboratories conducting ICH Q1A stability studies on ramipril drug products require reference standards for both N-nitroso-ramipril (direct NDSRI) and the ramipril diketopiperazine (DKP) degradation product. The ramipril DKP formation rate constant (k = 1.396 × 10⁻⁵ s⁻¹ at 373 K under dry air) [1] indicates rapid degradation, and the DKP nitrosation product has been shown to be mutagenic in the Ames TA100 assay at 4.5 mg/mL with metabolic activation [1]. Therefore, stability-indicating HPLC or LC-MS/MS methods must resolve and quantify both the direct N-nitroso-ramipril peak and the DKP peak, using properly characterized reference standards for each analyte. This dual-analyte approach is product-specific to ramipril and not transferable from other ACE inhibitor stability methods.

LC-MS/MS Setup and System Suitability Testing

Quality control laboratories implementing the EDQM/OMCL-published LC-MS/MS procedure for N-nitroso-ramipril in ramipril tablets [1] require a certified reference material (CRM) for system suitability testing, calibration curve construction, and ongoing method performance verification. The Sigma-Aldrich CRM (1 mg/mL in methanol, ampule format, stored at -10 to -25°C) [2] offers ISO 17034 and ISO/IEC 17025 certification with multi-traceability to USP, EP, and BP primary standards. This CRM format is specifically designed for direct LC-MS/MS use without the weighing and dissolution steps required for neat solid reference standards, reducing preparation error and improving inter-laboratory reproducibility when benchmarking against the OMCL reference procedure [1].

Read-Across for Structurally Similar ‘Pril’ NDSRIs

Toxicology and regulatory affairs teams conducting nitrosamine risk assessments for ACE inhibitor portfolios can leverage the structural and genotoxicity data package established for N-nitroso-ramipril to justify read-across for other α-branched 'pril' NDSRIs such as N-nitroso-quinapril [1]. The Cheung et al. (2024) publication explicitly concludes that 'results for N-nitroso ramipril and N-nitroso quinapril should be considered when evaluating the appropriate AI and control strategy for other structurally similar pril NDSRIs' [1]. This read-across strategy, supported by quantum chemical calculations demonstrating inhibited α-hydroxylation due to steric hindrance, can reduce or eliminate the need for de novo in vivo genotoxicity testing on each 'pril' NDSRI congener, providing significant cost and timeline advantages in regulatory submission programs.

Application

Selection Property

Validation Focus

ANDA/NDA nitrosamine control submission

Genotoxicity classification evidence (non-mutagenic)

ICH Q3B vs. ICH M7 assignment

ICH Q1A stability method for ramipril

DKP degradation & nitrosation risk profile

Dual-analyte resolution (N-nitroso-ramipril + DKP)

EDQM/OMCL LC-MS/MS method implementation

CRM format (certified solution vs. neat solid)

System suitability & calibration reproducibility

Nitrosamine risk assessment for ACE inhibitor portfolio

α-branching SAR and read-across justification

Read-across acceptability per Cheung et al. (2024)

• [1] Cheung J, Dobo K, Zhang S, Nudelman R, Schmidt F, Wenzel J, Czich A, Schuler M. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environ Mol Mutagen. 2024 Jul;65(6-7):203-221. DOI: 10.1002/em.22618. PMID: 39180320. View Source
• [2] Veeprho. N-Nitroso Ramipril – CAS 3028194-80-8, Product Page. FDA Potency Category 5 NDSRI; 1500 ng/day Acceptable Intake limit. Available at: https://veeprho.com/impurities/n-nitroso-ramipril/ (Accessed 2026). View Source